Cas no 179031-22-2 (Benzoic acid, 3,4,5-tris(tetradecyloxy)-)
179031-22-2 structure
Product Name:Benzoic acid, 3,4,5-tris(tetradecyloxy)-
CAS No:179031-22-2
MF:C49H90O5
MW:759.235916614532
CID:1365913
Update Time:2024-08-14
Benzoic acid, 3,4,5-tris(tetradecyloxy)- Chemical and Physical Properties
Names and Identifiers
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- Benzoic acid, 3,4,5-tris(tetradecyloxy)-
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- Inchi: 1S/C49H90O5/c1-4-7-10-13-16-19-22-25-28-31-34-37-40-52-46-43-45(49(50)51)44-47(53-41-38-35-32-29-26-23-20-17-14-11-8-5-2)48(46)54-42-39-36-33-30-27-24-21-18-15-12-9-6-3/h43-44H,4-42H2,1-3H3,(H,50,51)
- InChI Key: AHSHPNBXEAZCSG-UHFFFAOYSA-N
- SMILES: C(O)(=O)C1=CC(OCCCCCCCCCCCCCC)=C(OCCCCCCCCCCCCCC)C(OCCCCCCCCCCCCCC)=C1
Computed Properties
- Exact Mass: 758.6792
Experimental Properties
- Density: 0.928±0.06 g/cm3(Predicted)
- Melting Point: 72 °C(Solv: dichloromethane (75-09-2))
- Boiling Point: 769.4±55.0 °C(Predicted)
- PSA: 64.99
- pka: 4.18±0.10(Predicted)
Benzoic acid, 3,4,5-tris(tetradecyloxy)- Related Literature
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Eric Besson,Stéphane Gastaldi,Emily Bloch,Selma Aslan,Hakim Karoui,Olivier Ouari,Micael Hardy Analyst, 2019,144, 4194-4203
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Chen Long,Ying Dai,Jianwei Li,Hao Jin Nanoscale, 2020,12, 21124-21130
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Shintaro Takata,Yoshihiro Miura Phys. Chem. Chem. Phys., 2014,16, 24784-24789
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Xing Zhao,Lu Bai,Rui-Ying Bao,Zheng-Ying Liu,Ming-Bo Yang,Wei Yang RSC Adv., 2017,7, 46297-46305
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Daniel Messmer,Stefan Salentinig,Jakob Heier Nanoscale, 2019,11, 6929-6938
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